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Compound of Interest

Compound Name: 3-(2-Aminophenyl)propanoic acid

CAS No.: 772-21-4

Cat. No.: B3154148

Get Quote

As a Senior Application Scientist, I recognize that handling specialized building blocks like 3-(2-
Aminophenyl)propanoic acid requires more than just skimming a safety data sheet—it

demands a mechanistic understanding of the chemical's behavior. Frequently utilized in peptide

synthesis and drug development, this compound contains both an electron-rich aromatic amine

and a carboxylic acid. These functional groups pose specific operational challenges regarding

oxidation, static friction, and thermal decomposition.

This guide provides researchers and environmental health and safety (EHS) professionals with

self-validating, step-by-step protocols for the safe handling, spill mitigation, and regulatory-

compliant disposal of this nitrogenous organic acid.

Physicochemical Profiling & Hazard Assessment
Before executing any operational protocol, it is critical to understand the physical and chemical

properties that dictate the compound's behavior in a waste stream. The data below is

synthesized from the [1].
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Property Value Operational Implication

Chemical Name
3-(2-Aminophenyl)propanoic

acid

Must be explicitly listed on

waste manifests to ensure

proper routing.

CAS Number 772-21-4
Unique identifier required for

EPA/RCRA tracking.

Molecular Formula C9H11NO2

The presence of nitrogen

dictates that toxic NOx gases

will form upon combustion.

Physical State Solid (Crystalline Powder)

High risk of aerosolization;

requires strict dust control and

respiratory PPE.

Chemical Incompatibilities Strong oxidizers, strong acids

The aniline moiety is easily

oxidized; mixing with oxidizers

risks exothermic runaway.

Experimental Protocols: Handling & Disposal
The following methodologies are designed as self-validating systems. Every action is paired

with its underlying scientific causality to ensure that laboratory personnel understand why a

standard operating procedure (SOP) is enforced.

Protocol A: Solid Spill Containment and
Decontamination
Step 1: Risk Assessment & PPE Deployment

Action: Don nitrile gloves, safety goggles, and an N95/P100 particulate respirator.

Causality: 3-(2-Aminophenyl)propanoic acid is a fine powder. Aerosolization during a spill

presents an inhalation hazard. Proper respiratory protection complies with[2] to prevent

mucosal absorption of the active pharmaceutical intermediate.

Step 2: Dust-Mitigated Containment
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Action: Gently mist the spill perimeter with a compatible solvent (e.g., 10% ethanol in water)

before sweeping. Do not dry-sweep.

Causality: Dry-sweeping generates airborne particulates and introduces static friction.

Dampening the powder increases cohesiveness and mitigates the risk of static-induced

ignition of suspended organic dust.

Step 3: Anti-Static Collection

Action: Use a non-sparking, anti-static scoop to transfer the dampened material into a high-

density polyethylene (HDPE) wide-mouth container.

Causality: HDPE provides superior chemical resistance to organic acids compared to

standard plastics, preventing container degradation and subsequent secondary leaks.

Step 4: Chemical Decontamination

Action: Wash the spill surface with a mildly alkaline detergent, followed by a 70% ethanol

wipe.

Causality: The alkaline detergent neutralizes and removes the bulk carboxylic acid residues.

The final ethanol wipe ensures complete solubilization and removal of any remaining

hydrophobic aromatic traces.

Protocol B: Waste Segregation and RCRA Classification
Step 1: RCRA Waste Characterization

Action: Determine if the waste stream is pure 3-(2-Aminophenyl)propanoic acid or mixed

with other solvents/reagents.

Causality: Pure 3-(2-Aminophenyl)propanoic acid is generally not a specifically listed

hazardous waste. However, if it is mixed with F-listed solvents (e.g., methanol, toluene)

during synthesis, the entire mixture must be managed as hazardous waste under the mixture

rule per[3].

Step 2: Segregation from Incompatibles
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Action: Store the solid waste in a dedicated "Nitrogenous Organic Waste" container. Strictly

isolate it from strong oxidizers (e.g., nitrates, peroxides).

Causality: The aminophenyl moiety is highly electron-rich and susceptible to rapid oxidation.

Mixing it with oxidizers can trigger an exothermic reaction, potentially leading to a laboratory

fire.

Step 3: Regulatory Labeling

Action: Affix a hazardous waste label detailing the chemical name, CAS 772-21-4[1],

accumulation start date, and the specific hazard warning: "Combustible Solid - Emits Toxic

NOx on Combustion".

Causality: Accurate labeling ensures that downstream environmental services personnel

apply the correct thermal treatment protocols and do not inadvertently mix the waste with

incompatible streams.

Step 4: High-Temperature Incineration Routing

Action: Dispatch the waste to a licensed chemical disposal facility equipped for high-

temperature incineration (>850°C) with an alkaline scrubber system.

Causality: The[4] cleaves the amino group, generating nitrogen oxides (NO, NO2). An

alkaline scrubber is mandatory to neutralize these acidic, toxic greenhouse gases before

they are released into the atmosphere, ensuring environmental compliance.

Disposal Workflow Visualization
To streamline decision-making at the bench, follow this logical workflow for classifying and

routing 3-(2-Aminophenyl)propanoic acid waste.
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Waste Generation:
3-(2-Aminophenyl)propanoic acid

(CAS: 772-21-4)

Contaminated with
RCRA-listed solvents/metals?

Classify as RCRA
Hazardous Waste

(e.g., F-listed)

 Yes

Classify as Non-RCRA
Chemical Waste

 No

Package in sealed,
HDPE compatible container

Label: 'Chemical Waste -
Contains Nitrogenous Organics'

Licensed Incineration
(with NOx Scrubber)

Click to download full resolution via product page

Decision tree for the classification and disposal of 3-(2-Aminophenyl)propanoic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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